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Compound of Interest

Compound Name:
Benzyldimethyltetradecylammoniu

m chloride dihydrate

CAS No.: 147228-81-7

Cat. No.: B140949

Get Quote

Benzyldimethyltetradecylammonium chloride (BDTAC), a quaternary ammonium compound, is

a cationic surfactant with a broad spectrum of applications across the pharmaceutical and

biotechnology sectors. Its utility as an antimicrobial agent, preservative, and conditioning agent

makes it a valuable component in drug development and formulation studies.[1] This document

provides a comprehensive, field-proven standard operating procedure for the preparation of

BDTAC solutions, ensuring accuracy, reproducibility, and safety in your research endeavors.

Foundational Knowledge: Understanding BDTAC
BDTAC's molecular structure, featuring a positively charged nitrogen atom covalently bonded

to a benzyl group, two methyl groups, and a long tetradecyl alkyl chain, imparts both

hydrophilic and hydrophobic properties.[2] This amphipathic nature is central to its function as a

surfactant, allowing it to reduce surface tension and act as an effective biocide and emulsifying

agent.[1][2]
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A thorough understanding of its physicochemical properties is paramount for accurate solution

preparation.

Table 1: Physicochemical Properties of Benzyldimethyltetradecylammonium Chloride

Property Value Source

Synonyms

Myristalkonium chloride, N-

Benzyl-N,N-

dimethyltetradecan-1-aminium

chloride

[2]

CAS Number 139-08-2 [1]

Molecular Formula C₂₃H₄₂ClN [1]

Molecular Weight 368.05 g/mol [1]

Appearance
White to off-white crystalline

powder or solid
[1][2]

Melting Point 56-62 °C [1]

Solubility

Soluble in organic solvents like

ethanol and acetone. Limited

solubility in water, which can

be increased with agitation.

[2][3]

Stability
Stable under recommended

storage conditions.
[4]

The Cornerstone of Safety: Hazard Identification
and Mitigation
BDTAC is a hazardous substance and must be handled with appropriate precautions to prevent

harm to personnel and the environment.[5] Adherence to these safety protocols is non-

negotiable.

Table 2: GHS Hazard Statements for Benzyldimethyltetradecylammonium Chloride
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Hazard Statement Description Source

H302 Harmful if swallowed.

H314
Causes severe skin burns and

eye damage.
[5]

H400 Very toxic to aquatic life. [5]

Workflow for Safe Handling:
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Mandatory First Step Weigh in a Ventilated
Enclosure

Proceed to Handling Dissolve with Caution Decontaminate SurfacesAfter Preparation Dispose of Waste
According to Regulations

Click to download full resolution via product page

Caption: Workflow for the safe handling of BDTAC.

Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles are mandatory.

Hand Protection: Wear nitrile or other chemically resistant gloves.

Body Protection: A lab coat is required.

Respiratory Protection: When handling the powder form, a respirator may be necessary

depending on the quantity and ventilation.[5]

Engineering Controls:

Always handle BDTAC powder in a chemical fume hood or a ventilated enclosure to

minimize inhalation risk.[6]
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Emergency Procedures:

Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes and remove contaminated clothing. Seek immediate medical attention.[5]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[5]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[5]

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate

medical attention.[5]

Protocol for Preparing a 10 mM Aqueous Stock
Solution
This protocol details the preparation of a 100 mL of a 10 mM aqueous stock solution of BDTAC.

The causality behind each step is explained to ensure a thorough understanding of the

process.

Materials:

Benzyldimethyltetradecylammonium chloride (powder, ≥99% purity)

Deionized or distilled water

100 mL volumetric flask

Analytical balance

Magnetic stirrer and stir bar

Spatula and weighing paper

Appropriate PPE (see Section 2)

Procedure:
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Calculate the Required Mass:

The molecular weight of BDTAC is 368.05 g/mol .

To prepare 100 mL (0.1 L) of a 10 mM (0.010 mol/L) solution, the required mass is

calculated as follows:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (g) = 0.010 mol/L x 0.1 L x 368.05 g/mol = 0.36805 g

Weighing the Compound:

Causality: Accurate weighing is critical for achieving the desired final concentration.

Tare the analytical balance with a clean piece of weighing paper.

Carefully weigh approximately 0.368 g of BDTAC powder onto the weighing paper. Record

the exact mass.

Dissolution:

Causality: BDTAC has limited water solubility, and its surfactant properties can lead to

foaming. A controlled dissolution process is necessary.

Add approximately 70-80 mL of deionized water to the 100 mL volumetric flask.

Carefully transfer the weighed BDTAC powder into the volumetric flask.

Place a magnetic stir bar in the flask and place it on a magnetic stirrer.

Stir the solution at a moderate speed. Avoid vigorous stirring that can cause excessive

foaming.[3] Gentle agitation is key to dissolving the compound.[3]

Continue stirring until the powder is completely dissolved. This may take some time.

Gentle heating (to no more than 40°C) can aid dissolution, but ensure the solution cools to

room temperature before final volume adjustment.
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Final Volume Adjustment:

Causality: Bringing the solution to the final volume in a volumetric flask ensures

concentration accuracy.

Once the BDTAC is fully dissolved and the solution is at room temperature, carefully add

deionized water to the volumetric flask until the bottom of the meniscus reaches the

calibration mark.

Cap the flask and invert it several times to ensure the solution is homogeneous.

Experimental Workflow Diagram:
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Start: Prepare 100 mL of 10 mM BDTAC

1. Calculate Mass:
0.368 g BDTAC

2. Weigh BDTAC
(in fume hood)

3. Dissolve in ~70-80 mL Water
(moderate stirring)

4. Adjust Volume to 100 mL

5. Mix Thoroughly

End: 10 mM BDTAC Solution
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Caption: Step-by-step workflow for aqueous BDTAC solution preparation.

Protocol for Preparing a 10 mM Stock Solution in
Ethanol
For applications requiring an organic solvent, ethanol is a suitable choice due to BDTAC's

ready solubility.[3]
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Materials:

Benzyldimethyltetradecylammonium chloride (powder, ≥99% purity)

200 proof (absolute) ethanol

100 mL volumetric flask

Analytical balance

Magnetic stirrer and stir bar (optional, but recommended)

Spatula and weighing paper

Appropriate PPE

Procedure:

Calculate and Weigh: Follow steps 1 and 2 from the aqueous solution protocol to calculate

and weigh 0.368 g of BDTAC.

Dissolution:

Causality: BDTAC is readily soluble in ethanol, making the dissolution process more

straightforward than in water.

Add approximately 70-80 mL of absolute ethanol to the 100 mL volumetric flask.

Transfer the weighed BDTAC powder into the flask.

Stir the solution until the powder is completely dissolved. This should occur more rapidly

than in water.

Final Volume Adjustment:

Follow step 4 from the aqueous solution protocol, using absolute ethanol to bring the

solution to the final volume.
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Storage and Stability: Preserving Solution Integrity
Proper storage is crucial to maintain the efficacy and stability of your BDTAC solutions.

Storage Conditions: Store stock solutions in well-sealed containers at room temperature.[1]

For long-term storage of aqueous solutions, refrigeration at 2-8°C can be considered to

minimize any potential microbial growth, although BDTAC itself is an antimicrobial. For

solutions in organic solvents, ensure the container is tightly sealed to prevent evaporation.

Incompatibilities: Avoid contact with strong oxidizing agents.[5] Do not mix BDTAC solutions

with other cleaning products or unknown substances.[7]

Shelf Life: While BDTAC is stable, it is good laboratory practice to prepare fresh solutions for

critical experiments. For routine use, stock solutions can typically be stored for several

weeks. Always visually inspect for any precipitation or discoloration before use.

Conclusion
This guide provides a detailed and safety-conscious framework for the preparation of

benzyldimethyltetradecylammonium chloride solutions. By understanding the chemical

properties of BDTAC and adhering to these protocols, researchers can ensure the preparation

of accurate and reproducible solutions for their drug development and scientific investigations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 11 Tech Support

https://www.benchchem.com/product/b140949?utm_src=pdf-custom-synthesis#bc-rfq
https://www.chemimpex.com/products/30378
https://cymitquimica.com/cas/139-08-2/
https://en.wikipedia.org/wiki/Benzalkonium_chloride
https://pubchem.ncbi.nlm.nih.gov/compound/Benzyldimethyltetradecylammonium-chloride
https://pubchem.ncbi.nlm.nih.gov/compound/Benzyldimethyltetradecylammonium-chloride
https://www.tcichemicals.com/BE/en/sds/A0208_EU_6N.pdf
https://www.chemicalbook.com/msds/benzyldimethylstearylammonium-chloride_2.pdf
https://www.chemicalsafetyfacts.org/chemicals/quaternary-ammonium-compounds/
https://www.benchchem.com/product/b140949/docs#mastering-the-preparation-of-benzyldimethyltetradecylammonium-chloride-solutions-a-guide-for-researchers
https://www.benchchem.com/product/b140949/docs#mastering-the-preparation-of-benzyldimethyltetradecylammonium-chloride-solutions-a-guide-for-researchers
https://www.benchchem.com/product/b140949/docs#mastering-the-preparation-of-benzyldimethyltetradecylammonium-chloride-solutions-a-guide-for-researchers
https://www.benchchem.com/product/b140949/docs#mastering-the-preparation-of-benzyldimethyltetradecylammonium-chloride-solutions-a-guide-for-researchers
https://www.benchchem.com/product/b140949/docs#mastering-the-preparation-of-benzyldimethyltetradecylammonium-chloride-solutions-a-guide-for-researchers
https://www.benchchem.com/product/b140949?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b140949?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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